Simvastatin Hydroxy Acid Ethyl Ester
Simvastatin Hydroxy Acid Ethyl Ester
Brand Name:
Vulcanchem
CAS No.:
864357-87-9
VCID:
VC0126677
InChI:
InChI=1S/C27H44O6/c1-7-27(5,6)26(31)33-23-14-17(3)13-19-10-9-18(4)22(25(19)23)12-11-20(28)15-21(29)16-24(30)32-8-2/h9-10,13,17-18,20-23,25,28-29H,7-8,11-12,14-16H2,1-6H3/t17-,18-,20+,21+,22-,23-,25-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)OCC)O)O)C
Molecular Formula:
C₂₇H₄₄O₆
Molecular Weight:
464.63
Simvastatin Hydroxy Acid Ethyl Ester
CAS No.: 864357-87-9
Reference Standards
VCID: VC0126677
Molecular Formula: C₂₇H₄₄O₆
Molecular Weight: 464.63
| CAS No. | 864357-87-9 |
|---|---|
| Product Name | Simvastatin Hydroxy Acid Ethyl Ester |
| Molecular Formula | C₂₇H₄₄O₆ |
| Molecular Weight | 464.63 |
| IUPAC Name | ethyl (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C27H44O6/c1-7-27(5,6)26(31)33-23-14-17(3)13-19-10-9-18(4)22(25(19)23)12-11-20(28)15-21(29)16-24(30)32-8-2/h9-10,13,17-18,20-23,25,28-29H,7-8,11-12,14-16H2,1-6H3/t17-,18-,20+,21+,22-,23-,25-/m0/s1 |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC(CC(CC(=O)OCC)O)O)C |
| Synonyms | (βR,δR,1S,2S,6R,8S,8aR)-8-(2,2-Dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-β,δ-dihydroxy-2,6-dimethyl-1-naphthaleneheptanoic Acid Ethyl Ester; |
| PubChem Compound | 71752200 |
| Last Modified | Nov 11 2021 |
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